Cas no 1251577-72-6 (3-ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: 3-ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251577-72-6
• MF: C₂₂H₂₁FN₄O₃S
• MW: 440.490546941757
• CID: 6474613
• Update Time: 2025-07-01

3-ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• 3-ethyl-N-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C22H21FN4O3S/c1-3-21-24-25-22-12-11-20(15-26(21)22)31(28,29)27(18-9-7-17(23)8-10-18)14-16-5-4-6-19(13-16)30-2/h4-13,15H,3,14H2,1-2H3
• InChI Key： RVAWQHIBVFRZIA-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC)N1C=C(S(N(C1=CC=C(F)C=C1)CC1=CC=CC(OC)=C1)(=O)=O)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

3-Ethyl-N-(4-Fluorophenyl)-N-(3-Methoxyphenyl)Methyl-1,2,4-Triazolo[4,3-a]Pyridine-6-Sulfonamide: A Comprehensive Overview

3-Ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide, identified by the CAS registry number 1251577-72-6, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazolo-pyridine ring system fused with a sulfonamide group, making it a unique candidate for exploring novel chemical reactions and biological activities.

The synthesis of this compound involves a series of carefully designed multi-step reactions. The core structure is derived from the triazolo[4,3-a]pyridine system, which is known for its aromatic stability and reactivity. The substitution pattern on the nitrogen atoms plays a crucial role in determining the compound's properties. The presence of electron-withdrawing groups such as fluorine and methoxy substituents on the phenyl rings enhances the overall reactivity and selectivity of the molecule. Recent studies have highlighted the importance of such substituents in modulating the electronic environment of the molecule, thereby influencing its interaction with biological targets.

One of the most promising applications of this compound lies in its potential as a drug candidate. Sulfonamides are well-documented for their ability to act as inhibitors of various enzymes and receptors. In particular, the triazolo-pyridine moiety has been shown to exhibit significant activity against kinases and other protein targets associated with diseases such as cancer and inflammation. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain tyrosine kinases, making it a valuable lead compound for further optimization in drug discovery programs.

In addition to its pharmacological applications, this compound also finds relevance in materials science. The triazolo-pyridine system is known to exhibit interesting electronic properties, making it a potential candidate for use in organic electronics. Recent advancements in the field have explored the use of such compounds in light-emitting diodes (LEDs) and photovoltaic devices. The sulfonamide group further enhances the solubility and stability of the molecule, making it suitable for applications in high-performance materials.

The structural complexity of this compound presents both challenges and opportunities for chemists. The synthesis requires precise control over reaction conditions to ensure high yields and purity. However, once synthesized, the compound offers a wealth of possibilities for further modification and functionalization. Researchers have recently explored various strategies to enhance its bioavailability and selectivity by introducing additional substituents or modifying existing ones.

In conclusion, 3-Ethyl-N-(4-fluorophenyl)-N-(3-methoxyphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS No: 1251577-72-6) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing our understanding of organic chemistry and its practical applications.